Cas no 2228550-97-6 (1-ethyl-4-(2-methylbut-3-yn-2-yl)benzene)

• Product Name: 1-ethyl-4-(2-methylbut-3-yn-2-yl)benzene
• CAS No: 2228550-97-6
• MF: C₁₃H₁₆
• MW: 172.266143798828
• CID: 6443091
• PubChem ID: 165975245
• Update Time: 2025-10-31

1-ethyl-4-(2-methylbut-3-yn-2-yl)benzene Chemical and Physical Properties

Names and Identifiers

• 1-ethyl-4-(2-methylbut-3-yn-2-yl)benzene
• EN300-1803276
• 2228550-97-6

• Inchi： 1S/C13H16/c1-5-11-7-9-12(10-8-11)13(3,4)6-2/h2,7-10H,5H2,1,3-4H3
• InChI Key： MRUXDFTYTLNDKX-UHFFFAOYSA-N
• SMILES： C(C#C)(C)(C)C1C=CC(CC)=CC=1

Computed Properties

• Exact Mass: 172.125200510g/mol
• Monoisotopic Mass: 172.125200510g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 0Ų

Additional information on 1-ethyl-4-(2-methylbut-3-yn-2-yl)benzene

Professional Introduction to Compound with CAS No. 2228550-97-6 and Product Name: 1-ethyl-4-(2-methylbut-3-yn-2-yl)benzene

The compound with the CAS number 2228550-97-6 and the product name 1-ethyl-4-(2-methylbut-3-yn-2-yl)benzene represents a fascinating molecule in the realm of organic chemistry, particularly within the context of pharmaceutical research and development. This compound, characterized by its unique structural features, has garnered attention due to its potential applications in medicinal chemistry and synthetic biology. The presence of both ethyl and propargyl substituents on a benzene ring introduces a rich array of reactivity that can be exploited for various chemical transformations.

In recent years, the study of 1-ethyl-4-(2-methylbut-3-yn-2-yl)benzene has been influenced by advancements in computational chemistry and molecular modeling. These tools have enabled researchers to predict the compound's behavior in different environments, including its interactions with biological targets. The benzene core, a well-known aromatic system, provides stability, while the ethyl and propargyl groups introduce functional handles that can be modified through cross-coupling reactions, such as Suzuki or Sonogashira couplings. These reactions are pivotal in constructing more complex molecules, which is a common requirement in drug discovery.

The propargyl group, specifically, has been extensively studied for its utility in forming carbon-carbon bonds under mild conditions. This feature makes 1-ethyl-4-(2-methylbut-3-yn-2-yl)benzene a valuable intermediate in the synthesis of biologically active compounds. For instance, it can be converted into various heterocycles or used to link different pharmacophores together, enhancing the pharmacological properties of potential drug candidates. The methyl substituent on the butynyl chain further diversifies the compound's reactivity, allowing for selective functionalization at multiple sites.

One of the most compelling aspects of this compound is its potential application in the development of novel therapeutic agents. Researchers have been exploring its derivatives as candidates for treating neurological disorders, inflammation, and even cancer. The benzene ring's ability to interact with biological receptors and enzymes makes it an ideal scaffold for designing molecules that can modulate these targets effectively. Additionally, the ethyl and propargyl groups can be further modified to improve solubility, bioavailability, and metabolic stability—key factors in drug development.

Recent studies have also highlighted the compound's role in materials science. The unique electronic properties of 1-ethyl-4-(2-methylbut-3-yn-2-yl)benzene make it a candidate for use in organic electronics, such as organic light-emitting diodes (OLEDs) and photovoltaic cells. The conjugated system formed by the benzene ring and the triple bond can absorb and emit light efficiently, which is crucial for these applications. Furthermore, its stability under various conditions makes it suitable for industrial-scale production.

The synthesis of 1-ethyl-4-(2-methylbut-3-yn-2-yt)benzene itself is an intriguing process that showcases modern synthetic methodologies. Traditional approaches often involve multi-step sequences with harsh conditions and low yields. However, recent innovations have allowed for more efficient routes that minimize byproducts and maximize efficiency. For example, palladium-catalyzed reactions have revolutionized cross-coupling chemistry, enabling researchers to construct complex molecules with greater precision and ease.

In conclusion, 1-ethyl-4-(2-methylbut--3--yn--2--yl)benzene (CAS No. 2228550--97--6) is a versatile compound with significant potential in both pharmaceuticals and materials science. Its unique structural features make it an excellent candidate for further exploration in drug discovery and advanced materials development. As research continues to uncover new applications for this molecule, its importance in science and industry is likely to grow even further.